2-((2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H15FN4OS2/c21-15-8-4-7-14(11-15)18-24-17(13-5-2-1-3-6-13)19(25-18)28-12-16(26)23-20-22-9-10-27-20/h1-11H,12H2,(H,24,25)(H,22,23,26)
• InChI Key: DLUNFCGEYPSMNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=CC=C3)F)SCC(=O)NC4=NC=CS4
• Molecular Formula: C20H15FN4OS2
• Molecular Weight: 410.5 g/mol

Description

Thiazole is a heterocyclic compound that consists of a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms. It’s a good pharmacophore nucleus due to its various pharmaceutical applications. Its derivatives have a wide range of biological activities such as antioxidant, analgesic, antibacterial, anticancer, antiallergic, antihypertensive, anti-inflammatory, antimalarial, antifungal, and antipsychotic.

Molecular Structure Analysis

The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties. On account of its aromaticity, the ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Chemical Reactions Analysis

Thiazole derivatives can undergo a variety of chemical reactions due to the presence of reactive positions in the aromatic ring. These reactions include donor–acceptor interactions, nucleophilic substitutions, and oxidation reactions.

Scientific Research Applications

Antitumor and Cytotoxic Activity

The thiazole scaffold has been extensively explored for its antitumor and cytotoxic potential. Researchers have synthesized derivatives containing the thiazole ring and evaluated their effects on cancer cell lines. . Further investigations into the cytotoxic mechanisms and structure-activity relationships are warranted.

Other Applications

Beyond the mentioned fields, thiazoles have relevance in various areas, including chemical reaction accelerators, dyes, and sulfur drugs. .

Future Directions

Thiazole and its derivatives have been the focus of many research studies due to their wide range of biological activities. Future research may continue to explore the potential of thiazole derivatives in the development of new therapeutic agents for a variety of pathological conditions.

Mechanism of Action

Target of Action

Compounds with thiazole and imidazole rings have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

The thiazole ring is known to be planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Thiazoles are found in many biologically active compounds, such as sulfathiazole (an antimicrobial drug), ritonavir (an antiretroviral drug), abafungin (an antifungal drug), bleomycine, and tiazofurin (antineoplastic drugs) . These compounds likely affect a variety of biochemical pathways related to their respective biological activities.

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially influence the compound’s bioavailability.

Result of Action

Compounds with thiazole and imidazole rings have been reported to exhibit cytotoxic activity on human tumor cell lines , suggesting potential antitumor effects.

Action Environment

The solubility properties of thiazole could potentially influence how environmental factors such as pH and temperature affect the compound’s action.